Cas no 85599-38-8 (3-(2-Amino1,2,4triazolo1,5-apyrimidin-6-yl)-propyl acetate)
85599-38-8 structure
Product Name:3-(2-Amino1,2,4triazolo1,5-apyrimidin-6-yl)-propyl acetate
CAS No:85599-38-8
MF:C10H13N5O2
MW:235.242521047592
MDL:MFCD06659547
CID:726261
Update Time:2024-01-31
3-(2-Amino1,2,4triazolo1,5-apyrimidin-6-yl)-propyl acetate Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Amino-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl acetate
- [1,2,4]Triazolo[1,5-a]pyrimidine-6-propanol,2-amino-, 6-acetate
- 3-(2-AMINO[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-6-YL)PROPYL ACETATE
- 3-(2-AMINO[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-6-YL)-PROPYL ACETATE
- 3-{2-amino-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl acetate
- aminotriazoloapyrimidinylpropylacetate
- 2-(2-Amino-6-(3-hydroxypropyl)-6lambda5-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)acetate
- [1,2,4]Triazolo[1,5-a]pyrimidine-6-propanol, 2-amino-, 6-acetate
- 3-(2-Amino1,2,4triazolo1,5-apyrimidin-6-yl)-propyl acetate
-
- MDL: MFCD06659547
- Inchi: 1S/C10H13N5O2/c1-7(16)17-4-2-3-8-5-12-10-13-9(11)14-15(10)6-8/h5-6H,2-4H2,1H3,(H2,11,14)
- InChI Key: APRIDGPJTJZUPT-UHFFFAOYSA-N
- SMILES: C(OCCCC1=CN2N=C(N)N=C2N=C1)(=O)C
Computed Properties
- Exact Mass: 235.10700
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
Experimental Properties
- Density: 1.45±0.1 g/cm3(Predicted)
- Melting Point: 150°
- PSA: 95.40000
- LogP: 0.78340
- pka: 3.44±0.30(Predicted)
3-(2-Amino1,2,4triazolo1,5-apyrimidin-6-yl)-propyl acetate Security Information
- HazardClass:IRRITANT
3-(2-Amino1,2,4triazolo1,5-apyrimidin-6-yl)-propyl acetate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(2-Amino1,2,4triazolo1,5-apyrimidin-6-yl)-propyl acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 043983-500mg |
3-(2-Amino[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)-propyl acetate, >95% |
85599-38-8 | >95% | 500mg |
$362.00 | 2023-09-06 | |
| Matrix Scientific | 043983-1g |
3-(2-Amino[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)-propyl acetate, >95% |
85599-38-8 | >95% | 1g |
$454.00 | 2023-09-06 | |
| Matrix Scientific | 043983-5g |
3-(2-Amino[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)-propyl acetate, >95% |
85599-38-8 | >95% | 5g |
$1040.00 | 2023-09-06 | |
| Alichem | A089000991-1g |
3-(2-Amino-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl acetate |
85599-38-8 | 95% | 1g |
$490.32 | 2023-08-31 | |
| Alichem | A089000991-5g |
3-(2-Amino-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl acetate |
85599-38-8 | 95% | 5g |
$1060.80 | 2023-08-31 | |
| TRC | A028095-250mg |
3-(2-Amino[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)-propyl acetate |
85599-38-8 | 250mg |
$ 325.00 | 2022-06-08 | ||
| TRC | A028095-500mg |
3-(2-Amino[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)-propyl acetate |
85599-38-8 | 500mg |
$ 540.00 | 2022-06-08 | ||
| Chemenu | CM275094-1g |
3-(2-Amino-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl acetate |
85599-38-8 | 95% | 1g |
$*** | 2023-05-29 | |
| abcr | AB257897-500 mg |
3-(2-Amino[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl acetate, 95%; . |
85599-38-8 | 95% | 500mg |
€315.00 | 2023-04-27 | |
| abcr | AB257897-1 g |
3-(2-Amino[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl acetate, 95%; . |
85599-38-8 | 95% | 1g |
€478.80 | 2023-04-27 |
3-(2-Amino1,2,4triazolo1,5-apyrimidin-6-yl)-propyl acetate Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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